1-(5-hexyl-2,4-dihydroxyphenyl)-2-(1-phenyl-1H-pyrazol-4-yl)ethanone

Specification

• CAS No.: 61033-96-3
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 1-(5-hexyl-2,4-dihydroxyphenyl)-2-(1-phenylpyrazol-4-yl)ethanone
• Standard InChI: InChI=1S/C23H26N2O3/c1-2-3-4-6-9-18-13-20(23(28)14-21(18)26)22(27)12-17-15-24-25(16-17)19-10-7-5-8-11-19/h5,7-8,10-11,13-16,26,28H,2-4,6,9,12H2,1H3
• Standard InChI Key: HQCCPLGRISORFH-UHFFFAOYSA-N
• SMILES: CCCCCCC1=CC(=C(C=C1O)O)C(=O)CC2=CN(N=C2)C3=CC=CC=C3
• Canonical SMILES: CCCCCCC1=CC(=C(C=C1O)O)C(=O)CC2=CN(N=C2)C3=CC=CC=C3

Introduction

1-(5-hexyl-2,4-dihydroxyphenyl)-2-(1-phenyl-1H-pyrazol-4-yl)ethanone is a complex organic compound with a molecular formula of C23H26N2O3 and a molecular weight of 378.475 g/mol. This compound combines a phenyl ring with a pyrazole ring, linked through an ethanone group, and features a hexyl chain attached to the phenyl ring. The presence of hydroxyl groups on the phenyl ring and the phenyl substituent on the pyrazole ring suggests potential applications in organic electronics or as a precursor for further chemical synthesis.

Synthesis and Availability

The synthesis of 1-(5-hexyl-2,4-dihydroxyphenyl)-2-(1-phenyl-1H-pyrazol-4-yl)ethanone typically involves multi-step organic synthesis, starting from simpler aromatic compounds. The compound is available for purchase from chemical suppliers like Sigma-Aldrich, where it is marketed as part of a collection of rare and unique chemicals for early discovery researchers.

Potential Applications

Given its structural features, this compound might be of interest in several fields:

• Organic Electronics: The presence of aromatic rings and the potential for π-π stacking could make it useful in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs).

• Pharmaceuticals: The pyrazole ring is a common motif in pharmaceutical compounds, suggesting potential biological activity.

• Materials Science: The hexyl chain could provide solubility in organic solvents, making it suitable for applications requiring processability in solution.